BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fenhexamid (CAS No. 126833-17-8): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of Fenhexamid (CAS
No. 126833-17-8), a widely used hydroxyanilide fungicide. The information is curated for
researchers, scientists, and professionals involved in drug development and related fields.

Physicochemical Properties

Fenhexamid is a white to light yellow crystalline powder.[1] It is characterized by its low water
solubility and vapor pressure, indicating a low potential for volatilization.[2][3] Its stability is
notable, being stable to hydrolysis at various pH levels. The key physicochemical properties
are summarized in the table below.
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Property Value Reference(s)
CAS Number 126833-17-8 [1]

Molecular Formula C14H17CI2NO2 [1]

Molecular Weight 302.2 g/mol [1]

Melting Point 153 °C [4]

Boiling Point 320°C [1][4](5]
Density 1.34 g/cm3 at 20 °C [2]

Vapor Pressure

4 x 1077 Paat 20 °C

[3]

Solubility in Water

24.0 mg/L (pH 5-7, 20-25 °C)

[6]

Solubility in Organic Solvents
(g/L at 20-25 °C)

Acetone: 160,
Dichloromethane: 31, n-

Hexane: < 0.1, Toluene: 5.7

[6]

Octanol-Water Partition

Coefficient (log Kow)

3.51 (pH 7, 20 °C)

[2]

Toxicological Profile

Fenhexamid exhibits low acute toxicity via oral, dermal, and inhalation routes.[7] It is not

classified as a skin or eye irritant and is not a skin sensitizer.[7] Long-term studies have not

shown evidence of carcinogenicity in rats or mice, leading to its classification as "not likely to

be a human carcinogen”.[7][8] No evidence of mutagenicity was observed in a battery of

genotoxicity studies.[7]
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Toxicity Endpoint Result Species Reference(s)
Acute Oral LDso > 5,000 mg/kg Rat [7]
Acute Dermal LDso > 5,000 mg/kg Rat [7]
Acute Inhalation LCso > 5.06 mg/L Rat [7]

Not likely to be
Carcinogenicity carcinogenic to Rat, Mouse [718]

humans

o Non-mutagenic in a ) ]
Mutagenicity In vitro, In vivo [7]
battery of assays

NOAEL: 500 ppm
(38.2 mg/kg/day for

Reproductive Toxicity males, 44.8 Rat [7]
mg/kg/day for

females)

NOAEL (maternal):

100 mg/kg/day;

NOAEL Rabbit [7]
(developmental): 300

Developmental

Toxicity

mg/kg/day

Ecotoxicological Properties and Environmental Fate

Fenhexamid is moderately toxic to some aquatic organisms, including fish and daphnia.[2][4] It
shows low toxicity to birds, honeybees, and earthworms.[2] In the environment, fenhexamid is
not persistent in soil and aquatic systems, with biodegradation being a key dissipation pathway.
[1][2] Its potential for bioaccumulation is considered to be low to moderate.[2][4]
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Organism Endpoint Value Reference(s)
Bobwhite Quail Acute Oral LDso > 2,000 mg/kg [4]
Rainbow Trout 96-hour LCso 1.2 mg/L [4]
Daphnia magna 48-hour ECso > 21.6 mg/L [2]
48-hour Acute Contact
Honeybee > 100 u g/bee [2]
LDso
Earthworm 14-day LCso > 500 mg/kg soll [2]

Fenhexamid is stable to hydrolysis but is susceptible to photolysis in water.[4] In soill, it
degrades relatively quickly, with reported half-lives of less than a day under aerobic laboratory
conditions.[4][9]

Mode of Action

Fenhexamid's primary mode of action as a fungicide is the inhibition of sterol biosynthesis in
fungi. Specifically, it targets and inhibits the 3-ketoreductase enzyme, which is crucial for the
C4-demethylation step in the ergosterol biosynthesis pathway. Ergosterol is a vital component
of fungal cell membranes, and its depletion disrupts membrane integrity and function, ultimately
leading to the inhibition of fungal growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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